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Compound of Interest

N-(2,2-dimethoxyethyl)-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B1334417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, with a focus on its
molecular weight and structural characteristics.

Chemical Identity and Molecular Weight

N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is a sulfonamide derivative with the
chemical formula C11H17NOA4S.[1] The compound is characterized by a 4-methyl group on the
benzene ring and a dimethoxyethyl substituent.[1] Its molecular structure plays a key role in its
chemical reactivity and potential biological activity.

The precise molecular weight of a compound is a critical parameter in experimental research
and drug development, essential for accurate dosage calculations, stoichiometric analysis of
chemical reactions, and interpretation of mass spectrometry data.

Summary of Molecular Data
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Property Value Source
Molecular Weight 259.32 g/mol [1112]
Molecular Formula C11H17NO4S [1]

IUPAC Name

N-(2,2-dimethoxyethyl)-4- "

methylbenzenesulfonamide

CAS Number

58754-95-3 [1]

Canonical SMILES

CC1=CC=C(C=C1)S(=0)

(=0)NCC(OC)OC s

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of N-(2,2-

dimethoxyethyl)-4-methylbenzenesulfonamide are not extensively documented in publicly

available literature, a general synthetic approach can be inferred from standard organic

chemistry principles.

General Synthesis Workflow

The synthesis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide would logically

proceed via the reaction of 4-methylbenzenesulfonyl chloride (tosyl chloride) with 2,2-

dimethoxyethan-1-amine. This is a standard method for the formation of sulfonamides.
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4-Methylbenzenesulfonyl
chloride (Tosyl Chloride)

Base (e.g., Pyridine or Triethylamine)
Solvent (e.g., Dichloromethane’

N-(2,2-dimethoxyethyl)-4-

Nucleophilic Acyl Substitution methylbenzenesulfonamide

( 2,2-Dimethoxyethan-1-amine )

N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide

( IUPAC Name ) ( CAS Number ) ( SMILES String )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334417#n-2-2-dimethoxyethyl-4-
methylbenzenesulfonamide-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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